1-Cyclohexyl-3-((3,4-dimethoxyphenethyl)amino)pyrrolidine-2,5-dione

• IUPAC Name: 1-cyclohexyl-3-[2-(3,4-dimethoxyphenyl)ethylamino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H28N2O4/c1-25-17-9-8-14(12-18(17)26-2)10-11-21-16-13-19(23)22(20(16)24)15-6-4-3-5-7-15/h8-9,12,15-16,21H,3-7,10-11,13H2,1-2H3
• InChI Key: KMXOZOATZUOPPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCNC2CC(=O)N(C2=O)C3CCCCC3)OC
• Molecular Formula: C20H28N2O4
• DSSTOX Substance ID: DTXSID601325930
• Molecular Weight: 360.4 g/mol
• Solubility: 46.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 1023919-61-0

Description

“1-Cyclohexyl-3-((3,4-dimethoxyphenethyl)amino)pyrrolidine-2,5-dione” is a chemical compound with the molecular formula C20H28N2O4. It has an average mass of 360.447 Da and a monoisotopic mass of 360.204895 Da.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a five-membered pyrrolidine ring, which is a nitrogen heterocycle. This saturated scaffold allows efficient exploration of the pharmacophore space due to sp3-hybridization. The non-planarity of the ring, a phenomenon called “pseudorotation”, contributes to the stereochemistry of the molecule and increases three-dimensional (3D) coverage.

Scientific Research Applications

Synthesis and Chemical Properties

• Cyclohexane-1,3-dione derivatives are foundational precursors in synthesizing a wide array of bioactive molecules, showcasing diverse biological activities such as anti-inflammatory, anti-tumor, and anti-viral properties. This versatility is attributed to their active methylene moiety and di-carbonyl groups, underscoring the importance of cyclohexan-1,3-dione derivatives in synthetic and medicinal chemistry Sharma et al., 2021.

• Novel synthesis routes for pyrrolidine-2,5-dione derivatives have been explored, focusing on transformations to maleimide through tosylation. This study offers insights into the thermodynamic and kinetic aspects of such reactions, providing a theoretical basis for understanding pyrrolidine-2,5-dione and maleimide properties Yan et al., 2018.

• Research into the conformations of heterocyclic perhydropyrrolobenzofurans has provided detailed analyses of molecular structures, demonstrating how intramolecular hydrogen bonding can dictate the assembly of complex polymeric structures. This highlights the significance of molecular conformation in the design of new chemical entities with potential pharmacological applications Yathirajan et al., 2006.